4-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-N-(2-pyridinylmethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)-N-(pyridin-2-ylmethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C22H18N4O3/c1-14-19(20(26-29-14)15-7-3-2-4-8-15)21(27)16-11-18(24-12-16)22(28)25-13-17-9-5-6-10-23-17/h2-12,24H,13H2,1H3,(H,25,28)
• InChI Key: ASQPEPIWUCTSON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)C3=CNC(=C3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C22H18N4O3
• Molecular Weight: 386.4 g/mol

Description

The compound “4-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-N-(2-pyridinylmethyl)-1H-pyrrole-2-carboxamide” is a complex organic molecule. It contains several functional groups, including an isoxazole ring, a pyrrole ring, and a carboxamide group.

Scientific Research Applications

New Polyamides and Polymer Synthesis

Researchers have synthesized new polyamides through reactions involving similar complex molecules, aiming to explore their thermal properties and potential applications in materials science. For instance, Faghihi and Mozaffari (2008) developed a series of novel polyamides using an aromatic diamine derivative, providing insights into their synthesis, characterization, and thermal properties, which could have implications for materials with enhanced performance characteristics (Faghihi & Mozaffari, 2008).

Heterocyclic Compound Synthesis

In the realm of heterocyclic chemistry, compounds structurally related to "4-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-N-(2-pyridinylmethyl)-1H-pyrrole-2-carboxamide" have been synthesized to explore their chemical properties and potential biological activities. Kharchenko, Detistov, and Orlov (2008) reported on the synthesis and biological activity prediction of novel bicyclic systems, which could have relevance in the development of new therapeutic agents (Kharchenko, Detistov, & Orlov, 2008).

Coordination Polymers and Ligand Design

The design and synthesis of coordination polymers using ligands that contain pyridyl and carboxamide groups, akin to the chemical structure , have been investigated for their structural diversity and potential applications. Yeh, Chen, and Wang (2008) explored how ligand conformation influences the assembly of copper(II) and silver(I) coordination polymers, highlighting the role of molecular design in constructing materials with specific properties (Yeh, Chen, & Wang, 2008).

Anticonvulsant Enaminones and Crystal Structures

Research into anticonvulsant agents has led to the crystallographic analysis of compounds featuring pyridinyl and carboxamide functionalities. Kubicki, Bassyouni, and Codding (2000) detailed the crystal structures of three anticonvulsant enaminones, providing insights into their molecular conformations and potential interactions relevant to their biological activities (Kubicki, Bassyouni, & Codding, 2000).

Electropolymerization and Self-Assembled Monolayers

The electropolymerization of pyrrole derivatives and their application in creating self-assembled monolayers on gold surfaces have been studied to enhance the properties of polymerized layers, relevant to electronic and sensor applications. Schneider, Füser, Bolte, and Terfort (2017) investigated the electrochemical properties and polymerization behavior of pyrrole-benzenethiol derivatives, aiming to improve the characteristics of poly(pyrrole) films (Schneider, Füser, Bolte, & Terfort, 2017).